Cas no 86251-94-7 (2-Ethyl-2-methylthiane-4-carbonitrile)

• Product Name: 2-Ethyl-2-methylthiane-4-carbonitrile
• CAS No: 86251-94-7
• MF: C₉H₁₅NS
• MW: 169.28710103035
• CID: 2809191
• PubChem ID: 13082056
• Update Time: 2025-04-21

2-Ethyl-2-methylthiane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• DTXSID80517621
• 2-Ethyl-2-methylthiane-4-carbonitrile
• 86251-94-7

• Inchi： 1S/C9H15NS/c1-3-9(2)6-8(7-10)4-5-11-9/h8H,3-6H2,1-2H3
• InChI Key： ICVJYKGSRXTVOF-UHFFFAOYSA-N
• SMILES： S1CCC(C#N)CC1(C)CC

Computed Properties

• Exact Mass: 169.09252066Da
• Monoisotopic Mass: 169.09252066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 49.1Ų